Cas no 921847-00-9 (5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921847-00-9
• MF: C₂₇H₁₉F₃N₄O₂
• MW: 488.460576295853
• CID: 5861498
• PubChem ID: 44015795
• Update Time: 2025-05-19

5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-3-oxo-2-phenyl-5-(phenylmethyl)-N-[4-(trifluoromethyl)phenyl]-
• 921847-00-9
• 5-benzyl-3-oxo-2-phenyl-N-[4-(trifluoromethyl)phenyl]pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0610
• 5-benzyl-3-oxo-2-phenyl-N-[4-(trifluoromethyl)phenyl]-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS021726526
• 5-benzyl-3-oxo-2-phenyl-N-(4-(trifluoromethyl)phenyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C27H19F3N4O2/c28-27(29,30)19-11-13-20(14-12-19)31-25(35)22-16-33(15-18-7-3-1-4-8-18)17-23-24(22)32-34(26(23)36)21-9-5-2-6-10-21/h1-14,16-17H,15H2,(H,31,35)
• InChI Key： XGZQJKXIVLYWTO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(C1=CN(CC2C=CC=CC=2)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O)(F)F

Computed Properties

• Exact Mass: 488.14601035g/mol
• Monoisotopic Mass: 488.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 12.01±0.70(Predicted)

Additional information on 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Research Brief on 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 921847-00-9)

The compound 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 921847-00-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activity.

Recent studies have focused on the synthesis and optimization of 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, with particular emphasis on improving its yield and purity. Advanced synthetic routes, such as multi-step organic reactions and catalytic methods, have been employed to achieve high efficiency and scalability. The compound's unique structural features, including the pyrazolo[4,3-c]pyridine core and the trifluoromethylphenyl moiety, are believed to contribute to its biological activity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent research has shown that it acts as a selective inhibitor of protein kinases, which play a critical role in cell signaling and proliferation. These findings suggest potential applications in the treatment of cancers and autoimmune diseases.

Furthermore, pharmacokinetic studies have revealed favorable properties of 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, including good oral bioavailability and metabolic stability. These characteristics make it a promising candidate for further drug development. However, challenges such as off-target effects and toxicity profiles need to be addressed in future studies.

In conclusion, the compound 5-benzyl-3-oxo-2-phenyl-N-4-(trifluoromethyl)phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 921847-00-9) represents a promising lead molecule in the field of medicinal chemistry. Ongoing research is expected to explore its full therapeutic potential and optimize its pharmacological properties for clinical applications.